5-Pahsa
5-Pahsa
5-PAHSA is a FAHFA obtained by formal condensation of the carboxy group of palmitic acid with the hydroxy group of 5-hydroxystearic acid. It has a role as a human metabolite, an anti-inflammatory agent and a hypoglycemic agent. It is a FAHFA and a long-chain fatty acid. It is functionally related to a hexadecanoic acid and an octadecanoic acid. It is a conjugate acid of a 5-PAHSA(1-).
Brand Name:
Vulcanchem
CAS No.:
1481636-41-2
VCID:
VC0049957
InChI:
InChI=1S/C34H66O4/c1-3-5-7-9-11-13-15-16-18-20-22-24-26-31-34(37)38-32(29-27-30-33(35)36)28-25-23-21-19-17-14-12-10-8-6-4-2/h32H,3-31H2,1-2H3,(H,35,36)
SMILES:
CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCCCC)CCCC(=O)O
Molecular Formula:
C34H66O4
Molecular Weight:
538.9 g/mol
5-Pahsa
CAS No.: 1481636-41-2
Cat. No.: VC0049957
Molecular Formula: C34H66O4
Molecular Weight: 538.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-PAHSA is a FAHFA obtained by formal condensation of the carboxy group of palmitic acid with the hydroxy group of 5-hydroxystearic acid. It has a role as a human metabolite, an anti-inflammatory agent and a hypoglycemic agent. It is a FAHFA and a long-chain fatty acid. It is functionally related to a hexadecanoic acid and an octadecanoic acid. It is a conjugate acid of a 5-PAHSA(1-). |
|---|---|
| CAS No. | 1481636-41-2 |
| Molecular Formula | C34H66O4 |
| Molecular Weight | 538.9 g/mol |
| IUPAC Name | 5-hexadecanoyloxyoctadecanoic acid |
| Standard InChI | InChI=1S/C34H66O4/c1-3-5-7-9-11-13-15-16-18-20-22-24-26-31-34(37)38-32(29-27-30-33(35)36)28-25-23-21-19-17-14-12-10-8-6-4-2/h32H,3-31H2,1-2H3,(H,35,36) |
| Standard InChI Key | QBGKCWKQYJQHJX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCCCC)CCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCCCC)CCCC(=O)O |
| Appearance | Assay:≥95%A solution in methyl acetate |
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